3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid

• IUPAC Name: 3-(carbamoylamino)-3-(2-chloro-5-nitrophenyl)propanoic acid
• InChI: InChI=1S/C10H10ClN3O5/c11-7-2-1-5(14(18)19)3-6(7)8(4-9(15)16)13-10(12)17/h1-3,8H,4H2,(H,15,16)(H3,12,13,17)
• InChI Key: DVQDCCVDTUJHTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(CC(=O)O)NC(=O)N)Cl
• Molecular Formula: C10H10ClN3O5
• Molecular Weight: 287.65 g/mol

Description

3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid, also known as CP-31398, is a small molecule that has been extensively studied for its potential therapeutic applications. It is a potent inducer of p53, a tumor suppressor protein that plays a crucial role in preventing the formation and progression of cancer.

Mechanism of Action

3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid exerts its effects by binding to the DNA-binding domain of p53, stabilizing the protein and preventing its degradation. This leads to the activation of p53-dependent transcriptional programs, resulting in the induction of apoptosis in cancer cells. 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid also inhibits the interaction between p53 and MDM2, a negative regulator of p53, leading to the stabilization and activation of p53.
Biochemical and Physiological Effects:
3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid has been shown to induce the expression of p53 target genes, leading to the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been found to sensitize cancer cells to chemotherapy and radiation therapy, leading to increased efficacy of these treatments. In addition, 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid has been shown to protect neurons from oxidative stress-induced cell death and to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid is its ability to induce p53-dependent apoptosis in cancer cells, making it a promising candidate for cancer therapy. However, 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations. In addition, 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid may have off-target effects on other proteins, leading to potential side effects.

Future Directions

There are several potential future directions for the study of 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid. One area of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of research is the optimization of the dosing and administration of 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid for cancer therapy, to minimize potential toxicity and side effects. In addition, further studies are needed to investigate the potential use of 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid in the treatment of neurodegenerative diseases and cardiovascular disease. Finally, the development of more potent and selective p53 activators, based on the structure of 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid, may lead to the development of more effective cancer therapies.

Scientific Research Applications

3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce p53-dependent apoptosis in cancer cells, leading to their death. In addition, it has been found to sensitize cancer cells to chemotherapy and radiation therapy, making these treatments more effective. 3-[(aminocarbonyl)amino]-3-(2-chloro-5-nitrophenyl)propanoic acid has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as well as in the prevention of cardiovascular disease.